Methyl 4-[2-{[(4-chloroanilino)carbonyl]amino}-4-(trifluoromethyl)anilino]butanoate

• IUPAC Name: methyl 4-[2-[(4-chlorophenyl)carbamoylamino]-4-(trifluoromethyl)anilino]butanoate
• InChI: InChI=1S/C19H19ClF3N3O3/c1-29-17(27)3-2-10-24-15-9-4-12(19(21,22)23)11-16(15)26-18(28)25-14-7-5-13(20)6-8-14/h4-9,11,24H,2-3,10H2,1H3,(H2,25,26,28)
• InChI Key: LVCDBDMONBRUOT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCNC1=C(C=C(C=C1)C(F)(F)F)NC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C19H19ClF3N3O3
• Molecular Weight: 429.8 g/mol

Description

Methyl 4-[2-{[(4-chloroanilino)carbonyl]amino}-4-(trifluoromethyl)anilino]butanoate is a useful research compound. Its molecular formula is C19H19ClF3N3O3 and its molecular weight is 429.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Properties

The synthesis and structural analysis of novel compounds, including those derived from chloral and substituted anilines, have been extensively studied. For example, the formation of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones via the reaction of chloral with substituted anilines and subsequent treatment with thioglycolic acid illustrates the complexity and versatility of synthetic routes in creating compounds with potential applications in various fields, including medicinal chemistry and materials science (Issac & Tierney, 1996).

Environmental Applications

Research on the sorption of phenoxy herbicides to soil and organic matter highlights the environmental significance of chemical compounds in mitigating pollution and understanding the fate of herbicides in agricultural settings. The study provides insights into the interactions between specific compounds and environmental matrices, contributing to the development of more sustainable agricultural practices and pollution control measures (Werner, Garratt, & Pigott, 2012).

Food Science

The impact of branched aldehydes, derived from amino acids, on the flavor of foods has been reviewed, emphasizing the role of chemical compounds in enhancing or modifying food flavors. This research area is crucial for the food industry, aiming to improve product quality and consumer satisfaction (Smit, Engels, & Smit, 2009).

Biotechnology

Levulinic acid, produced entirely from biomass, and its derivatives play significant roles in drug synthesis, offering a green and sustainable approach to pharmaceutical manufacturing. The flexibility and diversity of levulinic acid in drug synthesis underscore the potential of biomass-derived compounds in creating cost-effective, cleaner, and more efficient processes in medicinal chemistry (Zhang et al., 2021).